2-[2-(Azepan-1-yl)-2-oxoethyl]-4-methylphthalazin-1-one

• IUPAC Name: 2-[2-(azepan-1-yl)-2-oxoethyl]-4-methylphthalazin-1-one
• InChI: InChI=1S/C17H21N3O2/c1-13-14-8-4-5-9-15(14)17(22)20(18-13)12-16(21)19-10-6-2-3-7-11-19/h4-5,8-9H,2-3,6-7,10-12H2,1H3
• InChI Key: NTXMNKPMGFMXGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C2=CC=CC=C12)CC(=O)N3CCCCCC3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

2-[2-(Azepan-1-yl)-2-oxoethyl]-4-methylphthalazin-1-one is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as AMOPP and has been found to exhibit various biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-[2-(Azepan-1-yl)-2-oxoethyl]-4-methylphthalazin-1-one is not fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes or receptors in the body, which could explain its observed effects.
Biochemical and Physiological Effects:
2-[2-(Azepan-1-yl)-2-oxoethyl]-4-methylphthalazin-1-one has been found to exhibit various biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of certain cancer cells and to induce apoptosis (programmed cell death) in these cells. Additionally, AMOPP has been found to exhibit anti-inflammatory and antioxidant properties, which could make it a promising candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(Azepan-1-yl)-2-oxoethyl]-4-methylphthalazin-1-one in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, this compound has been extensively studied, which means that there is a wealth of information available about its properties and potential applications. However, one limitation of using AMOPP in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 2-[2-(Azepan-1-yl)-2-oxoethyl]-4-methylphthalazin-1-one. For example, further studies could be conducted to better understand the mechanism of action of this compound and to identify its molecular targets in the body. Additionally, researchers could explore the potential applications of AMOPP in the treatment of various diseases, such as cancer, inflammation, and oxidative stress. Finally, new synthesis methods could be developed to improve the yield and purity of this compound, which could make it more accessible for use in scientific research.

Synthesis Methods

The synthesis of 2-[2-(Azepan-1-yl)-2-oxoethyl]-4-methylphthalazin-1-one is a complex process that involves several steps. The most common method for synthesizing this compound involves the reaction of 4-methylphthalic anhydride with azepane-1,2-diamine in the presence of a catalyst such as triethylamine. The resulting product is then treated with acetic anhydride to yield 2-[2-(Azepan-1-yl)-2-oxoethyl]-4-methylphthalazin-1-one.

Scientific Research Applications

2-[2-(Azepan-1-yl)-2-oxoethyl]-4-methylphthalazin-1-one has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects that make it a promising candidate for further research.